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An In-depth Technical Guide to Barium Hexafluorosilicate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of barium hexafluorosilicate
(BaSiF₆), detailing its chemical formula, structure, physicochemical properties, and synthesis.

The information is intended for use in research, materials science, and chemical development

contexts.

Chemical Formula and Structure
Barium hexafluorosilicate is an inorganic salt with the chemical formula BaSiF₆.[1][2] Its

IUPAC name is barium(2+);hexafluorosilicon(2-).[1][3] The compound is also commonly known

as barium silicofluoride or barium fluorosilicate.[3][4][5]

The structure is composed of a barium cation (Ba²⁺) and a hexafluorosilicate anion ([SiF₆]²⁻).

[4][6][7] In the solid state, barium hexafluorosilicate crystallizes in a trigonal (rhombohedral)

crystal system with the space group R-3m.[3][8][9] The crystal structure consists of Ba²⁺

cations coordinated to twelve fluoride ions, forming BaF₁₂ cuboctahedra.[8] The silicon atom is

centrally located within an octahedron of six fluoride ions (SiF₆ octahedra).[8] This arrangement

forms a stable, three-dimensional ionic lattice.[8]

Physicochemical Properties
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Barium hexafluorosilicate is a white crystalline solid.[4][10] Key quantitative data for this

compound are summarized in the table below.

Property Value Citations

Molecular Formula BaSiF₆ [1][2][5]

Molar Mass 279.40 g/mol [1][3][5]

Appearance White crystalline powder [1][10][11]

Density 4.279 g/cm³ [1]

Thermal Behavior Decomposes at 300°C [5][10]

Crystal System Trigonal [8]

Space Group R-3m [3][8][9]

Lattice Constants a = 7.189 Å, c = 7.015 Å [3][9]

Solubility in Water

0.015 g/100 mL (0°C) 0.0235

g/100 mL (25°C) 0.091 g/100

mL (100°C)

[5]

CAS Number 17125-80-3 [3][4][5][11]

Experimental Protocols: Synthesis
Barium hexafluorosilicate is synthesized via a precipitation reaction, leveraging its poor

solubility in water.[1][5] The standard laboratory method involves the reaction of a soluble

barium salt, such as barium chloride (BaCl₂), with hexafluorosilicic acid (H₂SiF₆).[1][12]

Reaction: BaCl₂ (aq) + H₂SiF₆ (aq) → BaSiF₆ (s)↓ + 2HCl (aq)[1]

Methodology:

Preparation of Reactant Solutions:

Prepare an aqueous solution of barium chloride (BaCl₂). The concentration will depend on

the desired yield and scale.
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Obtain or prepare an aqueous solution of hexafluorosilicic acid (H₂SiF₆).

Precipitation:

Slowly add the hexafluorosilicic acid solution to the barium chloride solution with constant

stirring.

A white precipitate of barium hexafluorosilicate will form immediately due to its low

solubility.[1]

Isolation and Purification:

Allow the mixture to stand to ensure complete precipitation.

Separate the precipitate from the supernatant liquid by filtration (e.g., using a Büchner

funnel).

Wash the collected precipitate with cold deionized water to remove soluble impurities,

primarily hydrochloric acid and any unreacted barium chloride.

Repeat the washing step as necessary.

Drying:

Dry the purified precipitate in a drying oven at a temperature well below its decomposition

point (e.g., 100-120°C) until a constant weight is achieved.

Characterization:

The final product can be characterized using techniques such as X-ray diffraction (XRD) to

confirm the crystal structure and purity.

Visualization
The following diagram illustrates the experimental workflow for the synthesis of barium
hexafluorosilicate.
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Caption: Synthesis workflow for Barium Hexafluorosilicate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b101912#barium-hexafluorosilicate-chemical-formula-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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